Cas no 2138808-48-5 (1-(2-Bromoethenyl)-2,4,5-trifluorobenzene)

• Product Name: 1-(2-Bromoethenyl)-2,4,5-trifluorobenzene
• CAS No: 2138808-48-5
• MF: C₈H₄BrF₃
• MW: 237.016571998596
• CID: 6110586
• PubChem ID: 165465090
• Update Time: 2025-11-05

1-(2-Bromoethenyl)-2,4,5-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-2,4,5-trifluorobenzene
• 2138808-48-5
• EN300-802252
• 1-(2-Bromoethenyl)-2,4,5-trifluorobenzene

• Inchi： 1S/C8H4BrF3/c9-2-1-5-3-7(11)8(12)4-6(5)10/h1-4H/b2-1+
• InChI Key： OJVPIDLRCAORDN-OWOJBTEDSA-N
• SMILES： Br/C=C/C1C=C(C(=CC=1F)F)F

Computed Properties

• Exact Mass: 235.94485g/mol
• Monoisotopic Mass: 235.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Bromoethenyl)-2,4,5-trifluorobenzene

1-(2-Bromoethenyl)-2,4,5-Trifluorobenzene: A Comprehensive Overview

The compound 1-(2-bromoethenyl)-2,4,5-trifluorobenzene, identified by the CAS number 2138808-48-5, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which combines a bromoethenyl group with a trifluorobenzene ring. The trifluorobenzene moiety contributes to the compound's stability and reactivity, while the bromoethenyl group introduces versatile functional properties.

Recent studies have highlighted the importance of 1-(2-bromoethenyl)-2,4,5-trifluorobenzene in the synthesis of advanced materials and pharmaceutical intermediates. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a valuable precursor in organic synthesis. For instance, researchers have utilized this compound to synthesize novel fluorinated aromatic compounds with potential applications in drug discovery and agrochemicals.

The synthesis of 1-(2-bromoethenyl)-2,4,5-trifluorobenzene typically involves a multi-step process that includes fluorination and bromination reactions. The trifluorobenzene ring is often prepared through electrophilic fluorination of benzene derivatives using select fluorinating agents. Subsequent bromination introduces the bromoethenyl group, which can be achieved through various methods such as radical halogenation or electrophilic addition.

In terms of physical properties, 1-(2-bromoethenyl)-2,4,5-trifluorobenzene exhibits a high melting point due to the strong electron-withdrawing effects of the trifluoromethyl groups. This property enhances its thermal stability and makes it suitable for high-temperature applications. Additionally, the compound's solubility in organic solvents facilitates its use in solution-phase reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(2-bromoethenyl)-2,4,5-trifluorobenzene. Quantum mechanical calculations have revealed that the trifluorobenzene ring significantly influences the electronic distribution of the molecule, making it highly reactive towards nucleophilic attacks. This understanding has enabled chemists to design more efficient synthetic pathways for this compound.

The application of 1-(2-bromoethenyl)-2,4,5-trifluorobenzene extends beyond traditional organic synthesis. It has been employed as a building block in the construction of complex molecular architectures for materials science. For example, researchers have utilized this compound to develop novel fluorinated polymers with enhanced mechanical and thermal properties.

In conclusion, 1-(2-bromoethenyl)-2,4,5-trifluorobenzene is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and reactivity make it an essential precursor for synthesizing advanced materials and pharmaceutical intermediates. As research continues to uncover new synthetic methods and applications for this compound, its significance in the chemical industry is expected to grow further.